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Compound of Interest

Compound Name: Tizoxanide glucuronide

Cat. No.: B15215831

A detailed comparison of bioanalytical methods for the quantification of tizoxanide
glucuronide and its parent metabolite, tizoxanide, is presented for researchers, scientists, and
drug development professionals. This guide provides a summary of experimental data and
methodologies from two distinct liquid chromatography-tandem mass spectrometry (LC-
MS/MS) assays.

Due to a lack of publicly available inter-laboratory cross-validation studies for tizoxanide
glucuronide, this guide offers a comparative analysis of two separate, validated laboratory
methods. The first, developed by Liu et al. (2016), details a method for the simultaneous
guantification of tizoxanide and tizoxanide glucuronide in mouse plasma. The second, from
Gonzalez-Hernandez et al. (2019), describes a validated method for the quantification of
tizoxanide in human plasma. This comparison highlights the different approaches to sample
preparation, chromatography, and mass spectrometry for these related analytes.

Performance Comparison of Tizoxanide and
Tizoxanide Glucuronide Assays

The following tables summarize the key validation parameters for the two assays, providing a
clear comparison of their performance characteristics.
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Validation Parameter

Liu et al. (2016) -
Tizoxanide
Glucuronide

Liu et al. (2016) -

Tizoxanide

Gonzalez-
Hernandez et al.
(2019) - Tizoxanide

Matrix

Mouse Plasma

Mouse Plasma

Human Plasma

Linearity Range

5.0 - 1000.0 ng/mL

1.0 - 500.0 ng/mL

100 - 10,000 ng/mL

Correlation Coefficient

>0.99 >0.99 >0.99
(r?)
Lower Limit of
o 5.0 ng/mL 1.0 ng/mL 100 ng/mL
Quantification (LLOQ)
Intra-day Precision
<13.2% <11.8% <5.4%
(%RSD)
Inter-day Precision
<9.8% <7.5% <6.8%

(%RSD)

Intra-day Accuracy
(%)

-9.6% to 9.3%

-6.8% to 7.2%

-5.1% to 6.3%

Inter-day Accuracy
(%)

-5.4% to 4.5%

-4.2% to 3.6%

-4.7% to 5.9%

Recovery (%)

Not Reported

Not Reported

85.9% - 92.3%

Experimental Protocols

A detailed breakdown of the methodologies employed in each study is provided below, allowing
for a comprehensive understanding of the experimental setup.

Assay by Liu et al. (2016) for Tizoxanide and Tizoxanide
Glucuronide

o Sample Preparation: A simple protein precipitation method was used. To 50 pL of mouse
plasma, 150 pL of acetonitrile containing the internal standard (glipizide) was added. The
mixture was vortexed and then centrifuged. The supernatant was collected for analysis.
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Chromatography: An Agilent 1200 series HPLC system with a C18 column was used. The
mobile phase consisted of a gradient of acetonitrile and 5 mM ammonium formate buffer
(containing 0.05% formic acid).

Mass Spectrometry: An APl 3000 triple quadrupole mass spectrometer with electrospray
ionization (ESI) was operated in multiple reaction-monitoring (MRM) mode. The precursor-to-
product ion transitions were m/z 440 — m/z 264 for tizoxanide glucuronide and m/z 264 -
m/z 217 for tizoxanide.[1]

Assay by Gonzalez-Hernandez et al. (2019) for
Tizoxanide

Sample Preparation: A liquid-liquid extraction method was employed. To 200 pL of human
plasma, an internal standard (niclosamide) and an extraction solvent were added. The
mixture was vortexed and centrifuged. The organic layer was evaporated to dryness and the
residue was reconstituted for injection.

Chromatography: A Waters Acquity UPLC system with a C18 column was used. The mobile
phase consisted of an isocratic mixture of acetonitrile and 0.1% formic acid in water.

Mass Spectrometry: A Waters Xevo TQ-S triple quadrupole mass spectrometer with
electrospray ionization (ESI) was operated in multiple reaction-monitoring (MRM) mode. The
precursor-to-product ion transition for tizoxanide was m/z 266 -~ m/z 121.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental procedures described in

the referenced studies.

Liu et al. (2016) Workflow

50 pL Mouse Plasma P Add 150 pL Acetonitrile with IS P> Vortex & Centrifuge P> Collect Supernatant P LC-MS/MS Analysis
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Caption: Workflow for Tizoxanide and Tizoxanide Glucuronide Assay.

Gonzalez-Hernandez et al. (2019) Workflow

Add IS & Extraction Solvent }—» Vortex & Centrifuge Evaporate Organic Layer }—»

Reconstitute Residue }—»

200 pL Human Plasma }—b

UPLC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Tizoxanide Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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